Cas no 66997-44-2 (1,1,2,3,3-Pentachloro-2-methylpropane)

• Product Name: 1,1,2,3,3-Pentachloro-2-methylpropane
• CAS No: 66997-44-2
• MF: C₄H₅Cl₅
• MW: 230.347496747971
• CID: 2796761
• PubChem ID: 71368840
• Update Time: 2025-04-21

1,1,2,3,3-Pentachloro-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• DTXCID00742630
• 1,1,2,3,3-Pentachloro-2-methylpropane
• 66997-44-2
• DTXSID20791887

• Inchi： 1S/C4H5Cl5/c1-4(9,2(5)6)3(7)8/h2-3H,1H3
• InChI Key： LUNODBWXDBHQSF-UHFFFAOYSA-N
• SMILES： ClC(C)(C(Cl)Cl)C(Cl)Cl

Computed Properties

• Exact Mass: 229.880439Da
• Monoisotopic Mass: 227.883389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų